2-Chloroethyl acrylate
Overview
Description
2-Chloroethyl acrylate is an organic compound with the chemical formula C5H7ClO2 . It is insoluble in water . It is used in the preparation of aqueous wood paint emulsion for decoration .
Synthesis Analysis
Acrylates, including this compound, are made from acrylate monomer, which usually comprises esters containing vinyl groups . These are two carbon atoms that are double-bonded to each other and directly attached to the carbonyl carbon of the ester group . The vinyl group is susceptible to polymerization .
Molecular Structure Analysis
The molecular formula of this compound is C5H7ClO2 . Its molecular weight is 134.56 g/mol . The InChI Key is WHBAYNMEIXUTJV-UHFFFAOYSA-N .
Chemical Reactions Analysis
This compound is highly flammable and polymerizable . It may be sensitive to light and heat . It belongs to the reactive groups of Halogenated Organic Compounds, Acrylates and Acrylic Acids, and Polymerizable Compounds .
Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . It is insoluble in water . It is highly flammable .
Scientific Research Applications
Versatile Synthon in Organic Synthesis
2-Chloroethyl acrylate is utilized as a versatile α-cyclopropylester cation synthon in organic synthesis. It reacts efficiently with various nucleophiles, facilitating the synthesis of functionalized cyclopropane esters, which are valuable in numerous chemical applications (Lachia et al., 2011).
Polymerization and Material Science
Poly(this compound) demonstrates significant utility in material science. For instance, it's used in grafting on zeolite particles for enzyme immobilization, enhancing degradation efficiency in dye processing (Çelikbıçak et al., 2014). Additionally, this compound is used in gelcasting of ceramics, improving properties and reducing negative effects like oxygen inhibition (Pietrzak et al., 2016).
Photovoltaic Applications
In photovoltaic research, this compound is introduced as a bi-functional additive in perovskite solar cells. It acts as a defect passivator and growth controller, improving device efficiency and stability (Cho et al., 2020).
3D Printing and Additive Manufacturing
The compound is relevant in 3D printing technologies, particularly in two-photon polymerization (2PP) processes for creating micro/nano-scale structures. Its inclusion in acrylic resins is critical for achieving desired properties in fabricated components for high-energy-density physics research (Liu et al., 2018).
Enhanced Polymer Properties
This compound contributes to the development of polymers with enhanced properties. Its incorporation in acrylate monomers influences polymerization kinetics, leading to improved characteristics for applications in various industrial fields (Yamada et al., 1993).
Safety and Hazards
2-Chloroethyl acrylate is highly flammable and poses a health hazard . Symptoms of exposure to this compound include irritation of eyes, nose, throat, and skin . It may cause irritation if allowed to contact the skin or eyes . When working with this chemical, it is recommended to wear a NIOSH-approved full face chemical cartridge respirator equipped with the appropriate organic vapor cartridges .
Mechanism of Action
Target of Action
It is known that 2-chloroethyl acrylate is primarily used in the synthesis of polymers and coatings as a reactive monomer .
Mode of Action
The mode of action of this compound involves its reactivity with other compounds during polymerization. The double bond in the acrylate part of the molecule allows it to react with other monomers to form polymers .
Biochemical Pathways
In the context of polymer synthesis, this compound participates in the polymerization process, contributing to the formation of the polymer chain .
Result of Action
The primary result of this compound’s action is the formation of polymers when it undergoes polymerization. These polymers can have various properties depending on the other monomers involved in the polymerization process .
Action Environment
The action of this compound can be influenced by environmental factors such as temperature and the presence of other chemicals. For instance, the polymerization process can be initiated by heat, peroxides, light, or even contaminants . Furthermore, it should be noted that this compound should be stored under cool conditions (2-8°C) to maintain its stability .
Properties
IUPAC Name |
2-chloroethyl prop-2-enoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClO2/c1-2-5(7)8-4-3-6/h2H,1,3-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHBAYNMEIXUTJV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)OCCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClO2 | |
Record name | 2-CHLOROETHYL ACRYLATE | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
27456-40-2 | |
Record name | 2-Propenoic acid, 2-chloroethyl ester, homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=27456-40-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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DSSTOX Substance ID |
DTXSID8024783 | |
Record name | 2-Chloroethyl acrylate | |
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Molecular Weight |
134.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Insoluble in water (<1 mg/mL at 70 °F). (NTP, 1992) | |
Record name | 2-CHLOROETHYL ACRYLATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19992 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Boiling Point |
124 to 127 °F at 760 mmHg (NTP, 1992) | |
Record name | 2-CHLOROETHYL ACRYLATE | |
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Solubility |
Insoluble (<1 mg/ml at 70 °F) (NTP, 1992) | |
Record name | 2-CHLOROETHYL ACRYLATE | |
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Density |
1.1404 (NTP, 1992) - Denser than water; will sink | |
Record name | 2-CHLOROETHYL ACRYLATE | |
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CAS No. |
2206-89-5 | |
Record name | 2-CHLOROETHYL ACRYLATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19992 | |
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Record name | Chloroethyl acrylate | |
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Record name | 2-Chloroethyl acrylate | |
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Record name | 2-CHLOROETHYL ACRYLATE | |
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Record name | 2-CHLOROETHYL ACRYLATE | |
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Record name | 2-Chloroethyl acrylate | |
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Record name | 2-chloroethyl acrylate | |
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Record name | 2-CHLOROETHYL ACRYLATE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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